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Compound of Interest

Compound Name: 2-Formylquinolin-8-yl acetate

CAS No.: 36456-52-7

Cat. No.: B2770114

Get Quote

Executive Summary
2-Formylquinolin-8-yl acetate (CAS: 36456-52-7) is a functionalized quinoline derivative

characterized by an aldehyde group at the C2 position and an acetate-protected hydroxyl

group at the C8 position.[1][2][3] It serves as a pivotal "pro-chelator" scaffold in bioinorganic

chemistry and drug development. The acetate moiety masks the phenolic oxygen, rendering

the molecule non-fluorescent and incapable of metal coordination until enzymatically or

chemically hydrolyzed. This "turn-on" mechanism is exploited in the design of esterase-

responsive fluorescent probes and ratiometric sensors for transition metals (Zn²⁺, Cu²⁺).

Additionally, the C2-aldehyde functionality allows for facile condensation with amines to

generate Schiff base ligands with potent antimalarial and antibacterial activities.

Chemical Identity & Structural Analysis[5][6][7][8]
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Property Specification

IUPAC Name (2-Formylquinolin-8-yl) acetate

Common Synonyms
8-Acetoxyquinoline-2-carboxaldehyde; 2-

Formyl-8-quinolinyl acetate

CAS Number 36456-52-7

Molecular Formula C₁₂H₉NO₃

Molecular Weight 215.21 g/mol

SMILES CC(=O)Oc1cccc2ccc(C=O)nc12

Appearance Pale yellow to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, CHCl₃, CH₂Cl₂;

Sparingly soluble in H₂O

Structural Features[3][5][6][8][9][10][11][12][13]
Quinoline Core: Provides a rigid, conjugated π-system essential for fluorescence upon

chelation.

C8-Acetate Group: Acts as a masking group. It prevents the formation of the stable 5-

membered chelate ring typical of 8-hydroxyquinoline (8-HQ) complexes, thereby quenching

fluorescence and inhibiting metal binding.

C2-Formyl Group: A reactive electrophile suitable for Schiff base formation (condensation

with primary amines, hydrazines, or thiosemicarbazides).

Synthesis & Production Protocols
The synthesis of 2-Formylquinolin-8-yl acetate typically proceeds via the oxidation of the 2-

methyl analog (8-acetoxyquinaldine) using Selenium Dioxide (SeO₂). This method is preferred

for its specificity toward the benzylic methyl group.

Reaction Scheme (Graphviz)
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Key Reagents

8-Hydroxy-2-methylquinoline
(8-Hydroxyquinaldine) 8-Acetoxy-2-methylquinoline

 Acetic Anhydride
 Reflux, 1-2 h

2-Formylquinolin-8-yl acetate

 SeO2, Dioxane
 50-60°C, 3-4 h

Ac2O: Acetyl protection

SeO2: Selective oxidation

Click to download full resolution via product page

Figure 1: Step-wise synthesis of 2-Formylquinolin-8-yl acetate from 8-hydroxyquinaldine.

Detailed Protocol
Step 1: Acetyl Protection[4]

Reagents: Dissolve 8-hydroxy-2-methylquinoline (10 mmol) in acetic anhydride (20 mL).

Reaction: Heat the mixture to reflux (approx. 140°C) for 2 hours.

Workup: Pour the reaction mixture onto crushed ice to hydrolyze excess anhydride.

Isolation: Neutralize with NaHCO₃ (sat. aq.) and extract with dichloromethane (3x 30 mL).

Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

Product: 8-Acetoxy-2-methylquinoline (Yield: ~90-95%).[3]

Step 2: Selenium Dioxide Oxidation[5]
Reagents: Suspend SeO₂ (12 mmol) in 1,4-dioxane (20 mL) containing 2% water (essential

for SeO₂ activation).

Addition: Add 8-acetoxy-2-methylquinoline (10 mmol) to the suspension.
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Reaction: Heat to 50-60°C with vigorous stirring. Monitor by TLC (Silica, Hexane:EtOAc 3:1).

The reaction typically completes in 3-4 hours. Note: Avoid refluxing, as over-oxidation to the

carboxylic acid may occur.

Workup: Filter the hot solution through Celite to remove metallic Selenium (black solid).

Purification: Concentrate the filtrate and purify via column chromatography (Silica gel,

Hexane/Ethyl Acetate gradient).

Characterization: The product appears as a pale yellow solid. Confirm structure via ¹H-NMR

(Aldehyde proton singlet at δ ~10.1 ppm).

Reactivity & Mechanism of Action
"Turn-On" Fluorescence Mechanism
2-Formylquinolin-8-yl acetate is non-fluorescent. Its utility as a probe relies on a dual-trigger

mechanism:

Hydrolysis: Esterases or chemical bases cleave the acetate group, releasing the 8-

hydroxyquinoline (8-HQ) core.

Chelation: The free 8-HQ moiety coordinates with metal ions (e.g., Zn²⁺, Al³⁺), locking the

molecule in a rigid planar conformation that inhibits non-radiative decay, resulting in strong

fluorescence.[6]
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Figure 2: Activation pathway for fluorescence sensing applications.

Schiff Base Formation
The C2-aldehyde is highly reactive toward nucleophiles.

Reaction: Condensation with hydrazine derivatives (e.g., thiosemicarbazide) yields

thiosemicarbazones.

Application: These derivatives are potent tridentate ligands (N-N-S donor set) used in

antimalarial drug discovery (inhibiting cysteine proteases) and as ionophores for heavy metal

sensing.
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Applications in Research & Development
Bio-Imaging & Sensing

Esterase Activity Probes: Used to detect intracellular esterase activity. The acetate group

enhances cell permeability. Once inside, ubiquitous esterases cleave the acetate, trapping

the fluorescent 8-HQ product within the cell.

Ratiometric Zn²⁺ Sensors: The aldehyde group can be further derivatized with electron-

withdrawing or donating groups to tune the emission wavelength, allowing for ratiometric

sensing of Zinc in live tissues.

Medicinal Chemistry[5][11][12]
Antimalarial Scaffolds: Schiff bases derived from 2-formylquinolin-8-yl acetate have shown

efficacy against Plasmodium falciparum. The 8-hydroxy group (after deprotection) is crucial

for iron chelation, a mechanism toxic to the parasite.

Neuroprotection: Derivatives are explored for Alzheimer's therapy, targeting metal-induced

Amyloid-β aggregation.

Safety & Handling (SDS Summary)
Parameter Guideline

Hazard Classification Irritant (Skin/Eye/Respiratory).

Signal Word Warning

P-Statements
P261 (Avoid breathing dust); P280 (Wear

protective gloves/eye protection).

Storage

Store at 2-8°C under inert atmosphere

(Argon/Nitrogen). Moisture sensitive (ester

hydrolysis).

Disposal
Incinerate in a chemical incinerator equipped

with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2770114/docs#technical-monograph-2-
formylquinolin-8-yl-acetate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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